2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide
• InChI: InChI=1S/C17H18FNO3/c1-12(11-22-14-9-7-13(21-2)8-10-14)19-17(20)15-5-3-4-6-16(15)18/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: OFPHMEAFVUXXFN-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol

Description

2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a fluorine atom, a methoxyphenoxy group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide can be achieved through several synthetic routes. One common method involves the reaction of 2-fluorobenzoyl chloride with 1-(4-methoxyphenoxy)propan-2-amine in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified through recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The benzamide moiety can be reduced to form the corresponding amine.

Substitution: The fluorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) or thiourea.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom and methoxyphenoxy group play crucial roles in modulating the compound’s binding affinity and selectivity. The benzamide moiety can interact with active sites of enzymes, leading to inhibition or activation of their functions. The exact pathways and molecular targets may vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-4-methylaniline: Used in the preparation of various organic compounds, including indoles and amino alcohols.

1,2-dimethoxy-4-[(2-methoxyphenoxy)methyl]benzene: Another compound with a methoxyphenoxy group, used in different chemical applications.

Uniqueness

2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide is unique due to the specific combination of its functional groups, which confer distinct chemical and biological properties. The presence of the fluorine atom enhances its stability and reactivity, while the methoxyphenoxy group provides additional sites for chemical modifications and interactions.